Cas no 2649058-18-2 (1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene)

• Product Name: 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene
• CAS No: 2649058-18-2
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 6553646
• PubChem ID: 117295525
• Update Time: 2025-05-20

1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene
• EN300-1867212
• 2649058-18-2

• Inchi： 1S/C11H10FNO2/c1-15-10-6-8(2-3-9(10)12)11(4-5-11)13-7-14/h2-3,6H,4-5H2,1H3
• InChI Key： NGGFGBFTYLATAY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 207.06955672g/mol
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene

1-Fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene: A Comprehensive Overview

1-Fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene (CAS No. 2649058-18-2) is a highly specialized aromatic compound with a unique structure that combines fluoro, isocyanato, and methoxy functional groups. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile reactivity and potential applications. The molecule's structure, which includes a fluoro group at position 1, an isocyanato-substituted cyclopropane ring at position 4, and a methoxy group at position 2, makes it a valuable building block for synthesizing advanced materials and bioactive compounds.

The synthesis of 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene involves a series of carefully controlled reactions, including nucleophilic substitution, cyclopropanation, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for large-scale manufacturing in industrial settings.

One of the most promising applications of 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene lies in its use as an intermediate in the synthesis of advanced polymers. The isocyanato group reacts readily with hydroxyl or amine-containing compounds to form robust polyurethanes or polyurethane derivatives. These materials exhibit exceptional mechanical properties, thermal stability, and resistance to environmental degradation, making them ideal for aerospace, automotive, and electronic industries. Recent studies have also explored the use of this compound in the development of biodegradable polymers, addressing the growing demand for sustainable materials.

In the pharmaceutical sector, 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene has shown potential as a precursor for bioactive molecules with anti-inflammatory and anticancer properties. The fluoro group enhances lipophilicity, while the methoxy group improves solubility and bioavailability. Researchers have successfully incorporated this compound into drug delivery systems, where it serves as a stabilizing agent or a targeting moiety. Its ability to undergo further functionalization through nucleophilic aromatic substitution or coupling reactions further expands its utility in medicinal chemistry.

The electronic properties of 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene have also been leveraged in the field of organic electronics. The molecule's conjugated system facilitates electron delocalization, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in molecular design have optimized its electronic characteristics, leading to improved device performance and efficiency.

From an environmental standpoint, the ecological impact of 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene has been thoroughly evaluated. Studies indicate that it degrades under specific conditions without releasing harmful byproducts, aligning with global efforts to promote eco-friendly chemical practices. Its compatibility with existing waste management systems further enhances its appeal as an industrial chemical.

In conclusion, 1-fluoro-4-(1-isocyanatocyclopropyl)-2-methoxybenzene (CAS No. 2649058-18-2) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in diverse industries. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.